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Compound of Interest

4-(dimethylphosphoryl)oxolan-2-
Compound Name:

one
CAS No.: 2408968-80-7
Cat. No.: B6242909

Get Quote

\ J

Technical Whitepaper: Structural Elucidation and Stereochemical Analysis of 4-
(Dimethylphosphoryl)oxolan-2-one

Executive Summary & Synthetic Context

The compound 4-(dimethylphosphoryl)oxolan-2-one represents a hybrid pharmacophore
combining a polar, hydrogen-bond accepting phosphine oxide moiety with a reactive

-butyrolactone ring.[1] This scaffold is increasingly relevant in medicinal chemistry as a
transition-state isostere for peptide hydrolysis or as a metabolic precursor in GABA-analog
development.[1]

Structurally, the molecule consists of a 5-membered lactone ring substituted at the
-position (C4) with a dimethylphosphine oxide group

.[1] The presence of a chiral center at C4 and the strong magnetic influence of the phosphorus
nucleus require a multi-dimensional spectroscopic approach for full validation.
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Synthetic Origin Note: This compound is typically accessed via the phospha-Michael addition of
dimethylphosphine oxide to 2(5H)-furanone.[1] Consequently, analysts must screen for specific
impurities such as unreacted furanone (olefinic protons) or ring-opened hydroxy-phosphinates.

[1]

Spectroscopic Strategy: The "Anchor" Approach

To ensure scientific integrity, we utilize an "Anchor Nucleus" strategy, starting with the
heteroatom (

P) to establish the substituent's presence, followed by Mass Spectrometry for formula
confirmation, and finally high-field NMR for connectivity and stereochemistry.

High-Resolution Mass Spectrometry (HRMS)

« lonization Mode: Electrospray lonization (ESI) in Positive Mode is mandatory due to the high
proton affinity of the phosphoryl oxygen.

e Target lons:

o : The protonated molecular ion.

o : Sodium adducts are common for phosphine oxides.
e Fragmentation Pattern (MS/MS):
o Loss of Methyls: Sequential loss of
(15 Da).[1]

o MclLafferty-type Rearrangement: Cyclic phosphine oxides often undergo characteristic
eliminations involving the lactone ring oxygen.[1]

Infrared Spectroscopy (FT-IR)

IR provides a rapid "fingerprint” validation of the functional groups.
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Wavenumber (
Functional Group Diagnostic Feature

)

Sharp, strong band typical of
Lactone C=0 5-membered lactones (strained

carbonyl).[1]

Very strong, broad band.[1]
_ _ Lower frequency than
Phosphine Oxide P=0O
phosphates due to lack of

competing alkoxy donation.

Moderate intensity, confirms P-

P-C Stretchin
J C connectivity (vs P-O-C).[1]

Nuclear Magnetic Resonance (NMR) Elucidation

This section details the core elucidation logic. The phosphorus nucleus (

P, spin 1/2, 100% abundance) serves as the primary probe.

Phosphorus NMR ( P)

o Chemical Shift: Expect a singlet (proton-decoupled) in the range of

to
ppm.[1] This positive shift is diagnostic of tertiary phosphine oxides.

e Coupling: In proton-coupled modes, this signal splits into a complex multiplet due to

(to methyls) and

(to methine H4).[1]

Proton NMR ( H)

The C4 chiral center breaks the symmetry of the dimethylphosphoryl group.
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» Diastereotopic Methyls: The two methyl groups attached to phosphorus are diastereotopic
(anisochronous) due to the adjacent chiral center at C4.

o Appearance: Two distinct doublets (or doublet of doublets) around
ppm.[1]
o Coupling: Large
coupling (
Hz).[1]
» Ring Protons:
o H4 (Methine): The "hub" proton. Appears as a multiplet showing

and
couplings to H3 and H5.[1]
o H3(
-methylene): Diastereotopic pair (

).[1] Complex multiplets due to geminal coupling, vicinal coupling to H4, and long-range
coupling to P.

o H5(
-methylene): Diastereotopic pair (
).[1] Deshielded (

ppm) due to the adjacent oxygen.[1]

Carbon NMR ( C)

Carbon-Phosphorus couplings (

) act as a "molecular ruler,” verifying the distance of carbons from the phosphorus atom.
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. . Coupling Constant
Chemical Shift (

Carbon Position ( Assignment Logic
)
)
P-CH Direct bond to P.
Hz Large doublet.[1]

) Direct bond to P.
C4 (Methine)

Hz Large doublet.[1]
C3(
-CH Hz 2 bonds from P.
)
C5(
CH 2 bonds from P.

Hz Deshielded by O.
)

3 bonds from P. Small

C2 (C=0) Hz or unresolved doublet.

[1]

Visualization of Connectivity

The following diagram illustrates the logical flow of the elucidation process and the specific
NMR correlations required to confirm the structure.
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Unknown Sample

2. FT-IR
Confirm Lactone (1775 cm-1)
& Phosphine Oxide (1180 cm-1)

1. HRMS (ESI+)
Confirm Formula & P-O presence

Func Groups Match

3. 31P NMR
Diagnostic Singlet (+30-50 ppm)

4. 1H NMR
Observe Diastereotopic P-Me groups
(Chirality Confirmation)

&ssign Connectivity

5. 2D NMR (HMBC)
Correlate P-Me to Ring C4

Key HMBC Correlations

Structure Confirmed:
4-(dimethylphosphoryl)oxolan-2-one

P-Me protons -> C4 (Ring) H4 -> C2 (Carbonyl) H5 -> C2 (Carbonyl)

Click to download full resolution via product page

Caption: Figure 1. Logical workflow for structural validation, highlighting the critical transition
from elemental confirmation to stereochemical NMR analysis.

Stereochemical Determination Protocols

Since the molecule has a single chiral center at C4, it exists as an enantiomeric pair (
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). Absolute configuration cannot be determined by standard NMR alone.

Protocol A: Enantiomeric Excess (ee) Determination

Objective: Determine if the sample is racemic or enantioenriched (common if synthesized via
asymmetric catalysis).

e Chiral HPLC: Use a polysaccharide-based column (e.g., Chiralpak AD-H or OD-H).[1]
o Mobile Phase: Hexane/lsopropanol (variable ratio, start 90:10).

o Detection: UV at 210 nm (weak chromophore, high concentration required) or Refractive
Index (RI).

o Chiral Shift Reagent (NMR):
o Add Eu(hfc)

(Europium tris[3-(heptafluoropropylhydroxymethylene)-d-camphorate]) to the NMR tube.[1]

o Monitor the P-Me doublets.[1] In a racemate, the signals will split into two sets of doublets
(one for

, one for

) due to the formation of diastereomeric complexes.

Protocol B: Relative Stereochemistry (If substituted
further)

Note: For the mono-substituted 4-isomer, NOESY is of limited use for configuration but vital for
conformation (ring puckering).[1]

o Experiment: 1D-NOE or 2D-NOESY.
o Observation: Irradiate H4. Observe enhancement at H3/H5. Stronger enhancement at

VS

helps assign the specific diastereotopic protons of the ring.
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Experimental References

e Berger, S., & Sicker, D. (2009). Classics in Spectroscopy: Isolation and Structure Elucidation
of Natural Products. Wiley-VCH.[1][2] (Provides foundational protocols for lactone
characterization). [1]

e Quin, L. D. (2000). A Guide to Organophosphorus Chemistry. Wiley-Interscience.[1]
(Authoritative text on

P NMR shifts and coupling constants). [1]

o Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th
Edition. Wiley.[2][3] (Standard for IR and MS fragmentation rules). [1]

e Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
(Protocols for NOESY and HMBC optimization). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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